Cas no 129658-33-9 (2-[4-(heptylsulfanyl)-2,5-dimethoxyphenyl]-N,N-dimethylethanamine (2E)-but-2-enedioate)

• Product Name: 2-[4-(heptylsulfanyl)-2,5-dimethoxyphenyl]-N,N-dimethylethanamine (2E)-but-2-enedioate
• CAS No: 129658-33-9
• MF: C₂₃H₃₇NO₆S
• MW: 455.607986211777
• CID: 1224613
• PubChem ID: 6449159
• Update Time: 2025-04-20

2-[4-(heptylsulfanyl)-2,5-dimethoxyphenyl]-N,N-dimethylethanamine (2E)-but-2-enedioate Chemical and Physical Properties

Names and Identifiers

• 2-[4-(heptylsulfanyl)-2,5-dimethoxyphenyl]-N,N-dimethylethanamine (2E)-but-2-enedioate
• (E)-but-2-enedioic acid,2-(4-heptylsulfanyl-2,5-dimethoxyphenyl)-N,N-dimethylethanamine
• 2,5-Dimethoxy-N,N-dimethyl-4-(heptylthio)benzeneethanamine (Z)-2-butenedioate (1:1)
• N,N-Dimethyl-2-(4-(heptylthio)-2,5-dihydroxyphenyl)ethylamine maleate
• 129658-33-9
• Benzeneethanamine, 2,5-dimethoxy-N,N-dimethyl-4-(heptylthio)-, (Z)-2-butenedioate (1:1)

• Inchi： 1S/C19H33NO2S.C4H4O4/c1-6-7-8-9-10-13-23-19-15-17(21-4)16(11-12-20(2)3)14-18(19)22-5;5-3(6)1-2-4(7)8/h14-15H,6-13H2,1-5H3;1-2H,(H,5,6)(H,7,8)/b;2-1+
• InChI Key： IZCDQAZLFGWYIB-WLHGVMLRSA-N
• SMILES： S(C1=CC(=C(C=C1OC)CCN(C)C)OC)CCCCCCC.OC(/C=C/C(=O)O)=O

Computed Properties

• Exact Mass: 455.23415907g/mol
• Monoisotopic Mass: 455.23415907g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 31
• Rotatable Bond Count: 14
• Complexity: 408
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 122Ų